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Compound of Interest

Compound Name: L-Phenylalanine-15N,d8

Cat. No.: B12415382

This guide provides crucial safety and logistical information for the handling and disposal of L-
Phenylalanine-15N,d8, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on the safety data sheets for L-
Phenylalanine and its isotopically labeled analogues, as the safety profiles are considered to
be similar.

Personal Protective Equipment (PPE)

When handling L-Phenylalanine-15N,d8, which is a white powder solid, adherence to the
following personal protective equipment guidelines is mandatory to ensure personal safety and
prevent contamination.

Core PPE Requirements:
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PPE Category Item Specification

Must meet OSHA's 29 CFR
1910.133 or European
Standard EN166 regulations.

[1]2]

Eye and Face Protection Safety Glasses or Goggles

. ) i Powder-free nitrile gloves are
Hand Protection Chemical-resistant Gloves
recommended.[3]

A clean lab coat should be
Body Protection Laboratory Coat worn to prevent contamination

of personal clothing.[3]

Use in a well-ventilated area. If
Respiratory Protection Not generally required dust formation is likely, use a
fume hood.

Operational Plan: Step-by-Step Handling Protocol

Proper handling of L-Phenylalanine-15N,d8 is critical to maintain sample integrity and ensure
user safety. The following protocol outlines the key steps for working with this compound.

e Preparation:

o Ensure a clean and designated workspace, preferably within a laminar flow hood or a well-
ventilated area, to minimize contamination and inhalation of the powdered substance.[3]

o Assemble all necessary equipment, such as spatulas, weighing paper, and containers,
within the designated workspace.

o Don the required personal protective equipment as outlined in the table above.
e Weighing and Aliquoting:

o Carefully open the container of L-Phenylalanine-15N,d8, avoiding any sudden
movements that could generate dust.

o Use a clean, dedicated spatula for transferring the powder.
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o Weigh the desired amount of the compound on analytical balance using appropriate
weighing paper or a container.

o If preparing solutions, add the solvent to the powder slowly to avoid splashing.

o Close the primary container tightly after use.

o Storage:
o Store L-Phenylalanine-15N,d8 at room temperature, away from light and moisture.[4][5]
o Keep containers tightly closed in a dry and well-ventilated place.[1][2]

Disposal Plan

The disposal of L-Phenylalanine-15N,d8 and any associated contaminated materials must be
conducted in accordance with institutional, local, state, and federal regulations.

o Waste Characterization: Although not classified as a hazardous substance, it should be
treated as chemical waste due to its use in a laboratory setting.

e Containerization:

o Collect excess solid material and any contaminated disposable items (e.g., gloves,
weighing paper) in a clearly labeled, sealed waste container.

¢ Disposal Method:

o Contact your institution's environmental health and safety (EHS) office for specific disposal
procedures.

o Alternatively, arrange for disposal through a licensed professional waste disposal service.

[6][7]

o Do not dispose of L-Phenylalanine-15N,d8 down the drain.

Experimental Workflow
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Workflow for Handling L-Phenylalanine-15N,d8
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Caption: Workflow for the safe handling of L-Phenylalanine-15N,d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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